Disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;nickel(2+);hydrate

• IUPAC Name: disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;nickel(2+);hydrate
• InChI: InChI=1S/C10H16N2O8.2Na.Ni.H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;1H2/q;2*+1;+2;/p-4
• InChI Key: YPQWCTWYJSSVMJ-UHFFFAOYSA-J
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].O.[Na+].[Na+].[Ni+2]
• Molecular Formula: C10H14N2Na2NiO9
• Molecular Weight: 410.90 g/mol

Description

Disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;nickel(2+);hydrate is a complex coordination compound containing nickel, disodium, and ethylenediaminetetraacetic acid (EDTA) components1. This compound is known for its chelating properties, which allow it to form stable complexes with metal ions1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The compound can be synthesized through a series of chemical reactions involving the combination of ethylenediaminetetraacetic acid (EDTA) with nickel salts in the presence of sodium hydroxide1. The reaction typically occurs under controlled temperature and pH conditions to ensure the formation of the desired complex1.

Industrial Production Methods

In an industrial setting, the compound is produced on a larger scale using similar synthetic routes but with optimized reaction conditions to increase yield and purity1. The process involves the use of large reactors, precise temperature control, and continuous monitoring to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

Disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;nickel(2+);hydrate can undergo various types of chemical reactions, including:

• Oxidation: : The compound can be oxidized to form different oxidation states of nickel.

• Reduction: : Reduction reactions can be used to alter the oxidation state of nickel within the complex.

• Substitution: : Substitution reactions can occur where one ligand in the complex is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions1. Reaction conditions such as temperature, pH, and solvent choice are carefully controlled to achieve the desired reaction outcomes.

Major Products Formed

The major products formed from these reactions include different nickel complexes with varying oxidation states and ligands, depending on the specific reaction conditions used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a chelating agent to stabilize metal ions in solution, which is essential for various analytical and synthetic applications1. It is also used in the study of metal-ligand interactions and coordination chemistry.

Biology

In biological research, the compound is employed to study metal ion homeostasis and transport in cells. It is also used in the development of metal-based drugs and imaging agents.

Medicine

In medicine, the compound is utilized in chelation therapy to treat heavy metal poisoning by binding to toxic metal ions and facilitating their excretion from the body1. It is also explored for its potential use in cancer therapy due to its ability to target and deliver metal-based drugs to cancer cells.

Industry

In industry, the compound is used in water treatment processes to remove heavy metals from wastewater. It is also employed in the manufacturing of various products, including detergents, cosmetics, and food additives.

Mechanism of Action

The compound exerts its effects primarily through its chelating properties1. It forms stable complexes with metal ions by coordinating to them through its multiple carboxylate and amine groups. This chelation process helps in stabilizing the metal ions and preventing their participation in unwanted reactions.

Molecular Targets and Pathways

The molecular targets of the compound include metal ions such as nickel, which it binds to form stable complexes. The pathways involved in its mechanism of action include metal ion transport and homeostasis, as well as the detoxification of heavy metals in biological systems.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds to Disodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;nickel(2+);hydrate include:

• EDTA Disodium Salt: : A well-known chelating agent used in various applications2.

• Disodium EDTA Nickel (II) Salt: : Another nickel-containing EDTA complex with similar chelating properties1.

• Disodium EDTA Manganese (II) Salt: : A manganese-containing EDTA complex used in similar applications3.